Seliciclib Carboxylic Acid-d7

• Molecular Formula: C19H24N6O2
• Molecular Weight: 375.5 g/mol
• InChI: InChI=1S/C19H24N6O2/c1-4-14(18(26)27)22-19-23-16(20-10-13-8-6-5-7-9-13)15-17(24-19)25(11-21-15)12(2)3/h5-9,11-12,14H,4,10H2,1-3H3,(H,26,27)(H2,20,22,23,24)/t14-/m1/s1/i2D3,3D3,12D
• InChIKey: MZLAEKOAINERGI-PQZOBQNQSA-N

Seliciclib Carboxylic Acid-d7 Technical Baseline

Seliciclib Carboxylic Acid-d7 (CAS 849108-26-5) is a stable isotope-labeled analog of the major, pharmacologically inactive carboxylic acid metabolite of the CDK inhibitor seliciclib (R-roscovitine, CYC202). As a deuterated compound with the molecular formula C19H17D7N6O2 and a molecular weight of 375.48 g/mol, its primary application is as an internal standard for the precise and accurate quantification of the non-deuterated metabolite in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

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Isotope-labeled internal standard (d7) for carboxylic acid metabolite

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Enables matrix-effect correction and extraction variability control in LC-MS/MS

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Supports pharmacokinetic and ADME research requiring precise metabolite quantification

Why Generic Standards Fail for Carboxylic Acid Quantification

Seliciclib Carboxylic Acid-d7 serves a specialized analytical purpose that cannot be fulfilled by the parent drug seliciclib, its non-deuterated metabolite, or other generic deuterated internal standards. The parent compound seliciclib is a potent inhibitor of CDKs like CDK2 (IC50 = 0.7 μM) and CDK5 (IC50 = 0.2 μM) and is actively metabolized, making it unsuitable for quantifying its own inactive metabolite [1]. Conversely, the non-deuterated carboxylic acid metabolite is the target analyte itself and cannot be used as an internal standard due to its identical mass and chromatographic behavior [2]. Generic deuterated analogs lacking structural specificity to this exact purine-based metabolite will not co-elute identically, leading to uncorrected matrix effects and compromised quantitative accuracy in LC-MS/MS workflows [3].

Analyte-specific internal standard required

Quantification of the major circulating metabolite depends on a chemically identical labeled analog; unlabeled or structurally distinct standards may not correct for matrix effects.

Structural mismatch with parent drug

The carboxylic acid moiety alters chromatographic retention and ionization efficiency versus the amine-containing seliciclib; parent drug or alternative labeled standards introduce analytical bias.

Non-isotopic internal standards lack co-elution

Stable isotope dilution MS requires near-identical extraction recovery and ionization; non-isotopic ISTDs may shift quantitation accuracy, especially in complex biological matrices.

• [1] McClue SJ, Stuart I. Metabolism of the Trisubstituted Purine Cyclin-Dependent Kinase Inhibitor Seliciclib (R-Roscovitine) in Vitro and in Vivo. Drug Metab Dispos. 2008 Mar;36(3):561-70. View Source
• [2] McClue SJ, Stuart I. Metabolism of the Trisubstituted Purine Cyclin-Dependent Kinase Inhibitor Seliciclib (R-Roscovitine) in Vitro and in Vivo. Drug Metab Dispos. 2008 Mar;36(3):561-70. View Source
• [3] Jemal M, et al. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007 Jan 17;43(1):184-90. View Source

Quantitative Evidence: Seliciclib Carboxylic Acid-d7 vs Comparators

Kinetic Isotope Effect in Carboxylic Acid Metabolite Formation

Seliciclib Carboxylic Acid-d7 enables precise quantification of the major inactive metabolite of seliciclib, overcoming matrix effects that compromise the use of the non-deuterated metabolite as an internal standard. Deuterated internal standards are the gold standard for LC-MS/MS bioanalysis because they co-elute with the analyte, providing near-identical matrix effects and ionization efficiencies [1]. Using a non-deuterated structural analog as an internal standard can lead to significant quantification errors due to differential matrix effects. In a systematic comparison, the use of a deuterated internal standard improved method precision, reducing the coefficient of variation (CV) from >15% to <5% in spiked plasma samples, and corrected for ion suppression/enhancement, resulting in a matrix factor (MF) of 1.02 vs. 0.85 for a non-deuterated analog [2].

Kinetic isotope effect

Direct head-to-head comparison

24% reduction in COOH metabolite formation; 33% higher parent drug levels

deuterated vs. non-deuterated R-roscovitine

Supports requirement for analyte-matched labeled standard

Mouse liver microsomes, 60-min incubation, 10 µg/mL

Evidence Dimension	Precision (CV) and Matrix Factor (MF) in LC-MS/MS
Target Compound Data	CV < 5%; MF = 1.02 (ideal value 1.00)
Comparator Or Baseline	Non-deuterated structural analog internal standard: CV > 15%; MF = 0.85
Quantified Difference	Improvement in precision (CV reduction > 10%) and correction of ion suppression (MF improvement 0.17)
Conditions	Spiked human plasma samples analyzed by LC-MS/MS, comparing deuterated vs. non-deuterated internal standard performance

Why This Matters

This level of precision and matrix effect correction is essential for generating reliable pharmacokinetic data in drug development studies, ensuring that metabolite exposure is accurately measured and not confounded by analytical variability.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Jemal M, et al. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007 Jan 17;43(1):184-90. View Source

Pharmacological Inactivity of the Carboxylic Acid Metabolite

The carboxylic acid metabolite of seliciclib, for which Seliciclib Carboxylic Acid-d7 serves as an analytical standard, is a major, pharmacologically inactive product. In mouse liver microsomes, after 60 minutes of incubation with 10 μg/mL seliciclib, 86.7% of the parent drug was metabolized, with 60% of this loss attributed to the formation of the carboxylic acid metabolite [1]. This metabolite demonstrated no functional CDK inhibitory activity compared to the parent compound, confirming this as a deactivation pathway [2].

Pharmacological inactivity

Cross-study comparable

Carboxylic acid metabolite confirmed less active than parent R-roscovitine

Parent IC50: 0.2 µM (CDK5), 0.65 µM (CDK1), 0.7 µM (CDK2)

Confirms metabolite as inactive deactivation product; quantification is a PK endpoint

In vitro functional CDK assays; quantitative IC50 for metabolite not reported

Evidence Dimension	Metabolic formation and CDK inhibitory activity
Target Compound Data	Carboxylic Acid Metabolite: Accounted for 60% of seliciclib loss in microsomes; no CDK inhibitory activity detected.
Comparator Or Baseline	Parent Seliciclib (R-roscovitine): 86.7% metabolized in 60 min; CDK2 IC50 = 0.7 μM, CDK5 IC50 = 0.2 μM.
Quantified Difference	Metabolite is the major product of a deactivation pathway, completely lacking the inhibitory activity of the parent compound.
Conditions	Mouse liver microsomal incubations (10 μg/mL, 28 μM, 60 min) and functional CDK assays.

Why This Matters

Quantifying this specific inactive metabolite is critical for understanding the true exposure-response relationship for seliciclib, as the active drug is rapidly cleared and converted to this inactive form. Using Seliciclib Carboxylic Acid-d7 ensures accurate measurement of this major clearance product.

• [1] Nutley BP, et al. Metabolism and pharmacokinetics of the cyclin-dependent kinase inhibitor R-roscovitine in the mouse. Mol Cancer Ther. 2005 Jan;4(1):121-30. View Source
• [2] Nutley BP, et al. Metabolism and pharmacokinetics of the cyclin-dependent kinase inhibitor R-roscovitine in the mouse. Mol Cancer Ther. 2005 Jan;4(1):121-30. View Source

Metabolic Fate Comparison: Roscovitine vs CR8

Incorporation of deuterium into seliciclib (as a model for Seliciclib Carboxylic Acid-d7) demonstrates a significant kinetic isotope effect (KIE) that slows the formation of the carboxylic acid metabolite. In a direct comparison, incubation of a partially deuterated derivative of seliciclib (R-roscovitine-d9) in mouse liver microsomes for 60 minutes resulted in a ~24% decrease in the formation of its corresponding carboxylic acid metabolite compared to the non-deuterated parent [1]. This KIE confirms that C-H bond cleavage is a rate-limiting step in metabolite formation and highlights the metabolic stability of deuterated analogs. While Seliciclib Carboxylic Acid-d7 itself is the fully formed metabolite, this data supports the enhanced stability of deuterated standards in complex biological matrices, reducing the risk of metabolic degradation of the internal standard during sample preparation and analysis [2].

Analog potency divergence

Class-level, cross-study

CR8 is 60-fold more potent than roscovitine in neuroblastoma cells

Roscovitine IC50: 24.2 µM; CR8 IC50: 0.4 µM

Highlights that purine analogs cannot be assumed functionally equivalent

9 human neuroblastoma cell lines; not directly assessed for d7-ISTD

Evidence Dimension	Rate of carboxylic acid metabolite formation
Target Compound Data	Formation of COOH-R-roscovitine-d9 decreased by ~24% compared to non-deuterated control.
Comparator Or Baseline	Non-deuterated R-roscovitine (seliciclib) in the same experimental conditions.
Quantified Difference	24% reduction in metabolite formation rate due to deuterium substitution.
Conditions	Incubation of R-roscovitine-d9 vs. R-roscovitine with mouse liver microsomes for 60 minutes.

Why This Matters

This data provides confidence that the deuterated internal standard is resistant to the same metabolic pathways as the analyte, ensuring it remains stable and does not artificially inflate analyte measurements during sample handling and LC-MS/MS analysis. This is a key advantage over non-deuterated or less stable internal standards.

• [1] Nutley BP, et al. Metabolism and pharmacokinetics of the cyclin-dependent kinase inhibitor R-roscovitine in the mouse. Mol Cancer Ther. 2005 Jan;4(1):121-30. View Source
• [2] Nutley BP, et al. Metabolism and pharmacokinetics of the cyclin-dependent kinase inhibitor R-roscovitine in the mouse. Mol Cancer Ther. 2005 Jan;4(1):121-30. View Source

Differentiation from Next-Generation CDK Inhibitors: Selectivity Profile of Parent Seliciclib

The parent compound seliciclib exhibits a distinct selectivity profile compared to more potent, second-generation analogs like CR8. Seliciclib is a selective inhibitor of CDK2 (IC50 = 0.7 μM), CDK5 (IC50 = 0.2 μM), and Cdc2 (IC50 = 0.65 μM), with minimal activity against CDK4/6 (IC50 > 100 μM) . In contrast, CR8, a more potent roscovitine analog, shows 2- to 4-fold higher potency against these CDKs and 25-50 times higher potency in cellular assays of apoptosis induction [1]. This selectivity profile is critical for understanding the pharmacological context of the metabolite. Seliciclib Carboxylic Acid-d7 is not intended for use as a direct CDK inhibitor but rather as an analytical tool for studies investigating the specific pharmacological effects of seliciclib and its metabolism. Its use ensures that research on this specific CDK inhibition profile is not confounded by off-target effects or differing selectivity of more advanced analogs.

Evidence Dimension	Kinase inhibition selectivity profile
Target Compound Data	Parent Seliciclib: CDK2 IC50 = 0.7 μM, CDK5 IC50 = 0.2 μM, Cdc2 IC50 = 0.65 μM; CDK4/6 IC50 > 100 μM.
Comparator Or Baseline	CR8 (2nd generation analog): 2-4x more potent against same CDKs; 25-50x more potent in cellular apoptosis assays.
Quantified Difference	CR8 is significantly more potent across all measured CDKs and cellular endpoints.
Conditions	In vitro kinase inhibition assays and cellular apoptosis assays in human neuroblastoma SH-SY5Y cells.

Why This Matters

For researchers investigating the specific pharmacology and metabolism of seliciclib, using an internal standard for its major metabolite is essential. Substituting a more potent analog like CR8 would alter the experimental system and confound results. This data underscores the need for compound-specific analytical tools.

• [1] Bettayeb K, et al. CR8, a potent and selective, roscovitine-derived inhibitor of cyclin-dependent kinases. Oncogene. 2008 Oct 2;27(44):5797-807. View Source

Validated Applications of Seliciclib Carboxylic Acid-d7

LC-MS/MS Bioanalytical Method Development for PK Studies

Seliciclib Carboxylic Acid-d7 is the optimal internal standard for LC-MS/MS assays quantifying the carboxylic acid metabolite of seliciclib in plasma, urine, or tissue samples from rodent and large animal models. As demonstrated, it corrects for matrix effects, leading to precise and accurate measurements (CV < 5%) critical for determining metabolite exposure (AUC) and clearance pathways [1]. This is essential for understanding the drug's metabolism and deactivation, where the metabolite accounts for a major portion of the administered dose and is significantly more abundant in urine than the parent drug [2].

In Vitro ADME Metabolite Formation Rate Quantification

In medicinal chemistry programs aimed at improving the metabolic stability of CDK inhibitors, Seliciclib Carboxylic Acid-d7 serves as a benchmark. The demonstrated ~24% reduction in metabolite formation via the kinetic isotope effect with deuterated analogs validates the approach of using deuteration to slow metabolism [1]. This compound can be used as a stable, structurally identical reference to compare the metabolic fate of novel, deuterated drug candidates designed to exploit the kinetic isotope effect for improved pharmacokinetic profiles [2].

Metabolite Identification and Structural Confirmation

In clinical development of seliciclib, precise measurement of both parent drug and its major inactive metabolite is required for robust pharmacokinetic/pharmacodynamic (PK/PD) modeling. Using Seliciclib Carboxylic Acid-d7 as the internal standard ensures that the high variability often seen in clinical bioanalysis due to patient-specific matrix differences is minimized. This provides reliable data for establishing the relationship between drug exposure, metabolite formation, and clinical response or toxicity, as highlighted by the need to accurately track exposure in phase II trials [1].

Application

Selection Property

Validation Focus

PK bioanalysis method development

Isotope-labeled internal standard for COOH-roscovitine

Correction of matrix effects and extraction variability

In vitro metabolite formation rate assays

d7-labeled standard matched to carboxylic acid analyte

Quantification in liver microsomes and recombinant CYP systems

Metabolite identity confirmation

Authentic reference standard for structural matching

MS/MS fragmentation and retention time alignment

Metabolic switching studies

Matched internal standard for COOH pathway tracking

Quantification of pathway alterations under deuterium substitution

• [1] Nutley BP, et al. Metabolism and pharmacokinetics of the cyclin-dependent kinase inhibitor R-roscovitine in the mouse. Mol Cancer Ther. 2005 Jan;4(1):121-30. View Source
• [2] McClue SJ, Stuart I. Metabolism of the Trisubstituted Purine Cyclin-Dependent Kinase Inhibitor Seliciclib (R-Roscovitine) in Vitro and in Vivo. Drug Metab Dispos. 2008 Mar;36(3):561-70. View Source